Cas no 285133-32-6 (5(4H)-Oxazolone, 2-(aminomethyl)-)

• Product Name: 5(4H)-Oxazolone, 2-(aminomethyl)-
• CAS No: 285133-32-6
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 1435269
• Update Time: 2024-08-15

5(4H)-Oxazolone, 2-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 2-(aminomethyl)-

• Inchi： 1S/C4H6N2O2/c5-1-3-6-2-4(7)8-3/h1-2,5H2
• InChI Key： JBNKSOMSSPCXFY-UHFFFAOYSA-N
• SMILES： O1C(=O)CN=C1CN

Computed Properties

• Exact Mass: 114.04298
• Monoisotopic Mass: 114.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 183.7±42.0 °C(Predicted)
• PSA: 64.68
• pka: 7.98±0.29(Predicted)